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Compound of Interest

Compound Name: Ethyl trifluoroacetate

Cat. No.: B116455

Ethyl trifluoroacetate is a crucial reagent and building block in modern organic synthesis,
particularly within the pharmaceutical and agrochemical industries. Its unique physicochemical
properties, imparted by the trifluoromethyl group, make it an invaluable tool for the synthesis of
complex fluorinated molecules. This technical guide provides an in-depth look at the core
molecular properties of ethyl trifluoroacetate.

Molecular and Physical Data

The fundamental properties of ethyl trifluoroacetate are summarized in the table below. This
data is essential for reaction planning, stoichiometric calculations, and safety assessments.

Property Value Source
Molecular Formula C4H5F302 [1112][3]
Molecular Weight 142.08 g/mol [1][2]
Linear Formula CF3COOC2H5

CAS Number 383-63-1 [2][3]
Density 1.194 g/mL at 25 °C [2][3]
Boiling Point 60-62 °C [2]
Appearance Clear colorless liquid [3]
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Molecular Structure

The structure of ethyl trifluoroacetate consists of a central ester functional group bonded to
an ethyl group and a trifluoromethyl group. The strong electron-withdrawing nature of the three
fluorine atoms significantly influences the reactivity of the ester.
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Caption: Molecular structure of ethyl trifluoroacetate.

Applications in Research and Development

Ethyl trifluoroacetate serves as a versatile reagent in a variety of chemical transformations. It
is widely used as an intermediate in the synthesis of pharmaceutically active molecules and
agricultural products.[2][4] The trifluoroacetyl group is a common protecting group for amines in
organic synthesis because it can be easily removed under mild conditions.[4] Furthermore, this
compound is utilized in the preparation of other organic fluorine compounds, such as 3-ethyl-1-
methylimidazolium trifluoroacetate (EMITA).[2][4] Its applications also extend to polymer
chemistry, where it can be used to modify polymer properties.[3]

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b116455?utm_src=pdf-body
https://www.benchchem.com/product/b116455?utm_src=pdf-body-img
https://www.benchchem.com/product/b116455?utm_src=pdf-body
https://www.benchchem.com/product/b116455?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6349488.htm
https://en.wikipedia.org/wiki/Ethyl_trifluoroacetate
https://en.wikipedia.org/wiki/Ethyl_trifluoroacetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6349488.htm
https://en.wikipedia.org/wiki/Ethyl_trifluoroacetate
https://www.chemimpex.com/products/14092
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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